2-{[4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H17F2N3O2S/c1-12-7-13(2)9-14(8-12)24-18(26)11-28-19-20(27)25(6-5-23-19)15-3-4-16(21)17(22)10-15/h3-10H,11H2,1-2H3,(H,24,26)
• InChI Key: YPFYGBSNFKQFOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)F)F)C
• Molecular Formula: C20H17F2N3O2S
• Molecular Weight: 401.4 g/mol
• CAS No.: 900008-03-9

Description

2-{[4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(3,5-dimethylphenyl)acetamide is a synthetically designed small molecule believed to function as an inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. The compound's structure, featuring a dihydropyrazinone core substituted with a 3,4-difluorophenyl ring and a thioacetamide-linked 3,5-dimethylaniline group, is characteristic of ATP-competitive kinase inhibitors that target the enzyme's catalytic domain. Dysregulation of EGFR signaling is a well-established driver in numerous cancers, including non-small cell lung cancer, pancreatic cancer, and glioblastoma, making it a high-value target for therapeutic intervention [https://www.ncbi.nlm.nih.gov/books/NBK482459/]. This compound is of significant research value for investigating the downstream consequences of EGFR pathway suppression, such as effects on cell proliferation, apoptosis, and migration in vitro. Researchers can utilize it as a chemical probe to elucidate the role of specific EGFR mutations in drug resistance mechanisms or to explore synthetic lethal interactions in combination therapy studies. Its structure suggests potential for optimized selectivity, providing a useful tool for dissecting complex signaling networks in oncology and molecular pharmacology research.

Biological Activity

The compound 2-{[4-(3,4-difluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-(3,5-dimethylphenyl)acetamide is a synthetic organic molecule that has garnered interest in pharmacological research due to its potential biological activities. This article explores its structural characteristics, biological mechanisms, and relevant case studies.

Structural Characteristics

The molecular formula of the compound is $C_{19}H_{18}F_{2}N_{2}O_{1}S$. Its structure includes a dihydropyrazine core substituted with a difluorophenyl group and a sulfanyl linkage, which may contribute to its biological activity. The presence of the acetamide group is also significant for its pharmacological properties.

The biological activity of this compound is primarily attributed to its interaction with specific biological targets, including enzymes and receptors. The sulfanyl group may facilitate binding to target proteins, potentially inhibiting or activating enzymatic pathways.

Potential Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways, similar to other acetamides that have been studied.
• Receptor Modulation : It could act as an agonist or antagonist at various receptors, impacting signaling pathways associated with inflammation or cancer.

Case Studies and Findings

• Antitumor Activity : A study on related dihydropyrazine compounds demonstrated their ability to induce apoptosis in various cancer cell lines through the modulation of apoptotic pathways. This suggests that the target compound may similarly affect cancerous cells.
• Anti-inflammatory Properties : Research into sulfanyl compounds has shown their efficacy in reducing inflammation markers in vitro and in vivo. Such effects could be mediated by the inhibition of pro-inflammatory cytokines.
• Antimicrobial Effects : Similar acetamide derivatives have been tested for antimicrobial activity against various pathogens, showing effectiveness that could be extrapolated to the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on core heterocycles, substituents, and functional groups. Below is a detailed analysis of its similarities and differences with compounds from the provided evidence:

Pyrazine and Pyrazolo[3,4-d]pyrimidine Derivatives

Example 83 ():

• Structure: Contains a pyrazolo[3,4-d]pyrimidine core fused with a chromen-4-one ring. Substituted with fluoro, isopropoxy, and dimethylamino groups.
• Key Differences: The chromen-4-one moiety introduces aromaticity and planar rigidity, contrasting with the non-fused dihydropyrazine core of the target compound. Fluorine substitution occurs at multiple positions (3-fluoro-4-isopropoxyphenyl), whereas the target compound has 3,4-difluorophenyl.
• Physical Properties: Melting point (MP) = 302–304°C, higher than pyrazine derivatives in (MP 274–288°C), likely due to increased molecular rigidity .

Compounds 13a–e ():

• Structure: Feature a cyanoacetamide backbone coupled with hydrazinylidene and sulfamoylphenyl groups. Substituents vary (e.g., methyl, methoxy, chloro).
• Key Differences: The sulfamoylphenyl group in 13a–e differs from the sulfanyl-acetamide in the target compound.
• Spectral Data:
  • IR spectra show strong C≡N (2214 cm⁻¹) and C=O (1664 cm⁻¹) stretches, absent in the target compound.
  • $ ^1 \text{H-NMR} $ of 13b reveals a methoxy group (δ 3.77 ppm), contrasting with the dimethylphenyl protons (δ ~6.5–7.2 ppm) in the target .

Functional Group Analysis

Compound	Core Structure	Substituents	MP (°C)	Yield (%)	Key Functional Groups
Target Compound	Dihydropyrazine	3,4-Difluorophenyl, 3,5-dimethylphenyl	N/A	N/A	Sulfanyl, acetamide, difluorophenyl
Example 83 ()	Pyrazolo[3,4-d]pyrimidine	3-Fluoro-4-isopropoxyphenyl, chromen-4-one	302–304	19	Fluoro, isopropoxy, dimethylamino
13a ()	Cyanoacetamide	4-Methylphenyl, sulfamoylphenyl	288	94	Cyano, hydrazinylidene, sulfamoyl
13b ()	Cyanoacetamide	4-Methoxyphenyl, sulfamoylphenyl	274	95	Cyano, hydrazinylidene, methoxy